2,3-Dimethylphenyl 2-furoate

• Molecular Formula: C13H12O3
• Molecular Weight: 216.23g/mol
• IUPAC Name: (2,3-dimethylphenyl) furan-2-carboxylate
• InChI: InChI=1S/C13H12O3/c1-9-5-3-6-11(10(9)2)16-13(14)12-7-4-8-15-12/h3-8H,1-2H3
• InChI Key: RAWQHYLTXJWEMC-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)OC(=O)C2=CC=CO2)C

Description

2,3-Dimethylphenyl 2-furoate is an organic ester formed by the condensation of 2-furoic acid and 2,3-dimethylphenol. The compound features a furan ring (2-furoate moiety) esterified to a substituted phenyl group (2,3-dimethylphenyl). Its molecular structure combines aromatic and heterocyclic components, which may influence its physicochemical properties, such as solubility, stability, and reactivity.

Comparison with Similar Compounds

To contextualize 2,3-dimethylphenyl 2-furoate, we compare it with structurally related compounds from diverse chemical classes, focusing on functional groups, substituent patterns, and applications.

Structural and Functional Group Comparisons

Key Observations:

Functional Group Impact: Ester vs. Acetamide: The acetamide group in 2-chloro-N-(2,3-dimethylphenyl)-N-(1-methylethyl)acetamide confers resistance to hydrolysis compared to the ester group in 2,3-dimethylphenyl 2-furoate, enhancing its stability in biological environments. This likely contributes to its use as a pesticide . Ester vs.

Substituent Effects :

• Position and Type : The 2,3-dimethyl substituents on the phenyl ring in the target compound may sterically hinder reactions at the aromatic ring, whereas 3,4-dimethoxy groups in the amine analog could enhance electron donation, altering reactivity.

Applications :

• Acetamide derivatives (e.g., alachlor, pretilachlor) are widely used as herbicides due to their stability and systemic activity .
• The amine-furan hybrid compound serves as a research chemical, suggesting that 2,3-dimethylphenyl 2-furoate may similarly act as a reference standard or intermediate in synthetic chemistry .

Physicochemical and Reactivity Insights

• Hydrolytic Stability : Esters like 2,3-dimethylphenyl 2-furoate are generally more prone to hydrolysis under acidic or alkaline conditions than acetamides or amines, limiting their environmental persistence.
• Solubility : The polar ester group may enhance solubility in organic solvents compared to the more lipophilic acetamide pesticides.
• Synthetic Flexibility : The furan ring in the target compound offers sites for further functionalization, a trait shared with the 5-methyl-furan moiety in the amine analog .

Q & A

Q. How should researchers validate crystallographic data against potential artifacts?

• Methodology: Check R-factors (<5%), residual electron density maps, and ADDSYM in PLATON to detect missed symmetry. Validate hydrogen bonding networks against Cambridge Structural Database (CSD) entries .

Q. What statistical approaches mitigate batch-to-batch variability in spectroscopic data?

• Methodology: Apply multivariate analysis (PCA) to NMR/IR datasets. Use control charts (Shewhart) to monitor key peaks’ intensity and chemical shifts across batches .

Q. How can researchers reconcile conflicting bioactivity data across studies?

• Methodology: Conduct meta-analysis using standardized protocols (e.g., fixed/random effects models). Control for variables like solvent (DMSO vs. water) and assay type (in vitro vs. in vivo). Validate with orthogonal assays (e.g., enzymatic vs. whole-organism) .